Cas no 921777-97-1 (N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylfuran-2-carboxamide)

• Product Name: N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylfuran-2-carboxamide
• CAS No: 921777-97-1
• MF: C₂₁H₂₆N₂O₄
• MW: 370.442145824432
• CID: 6295259
• PubChem ID: 40887832
• Update Time: 2025-07-01

N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylfuran-2-carboxamide
• N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl]furan-2-carboxamide
• N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]furan-2-carboxamide
• N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)furan-2-carboxamide
• AKOS024633584
• F2262-0658
• 921777-97-1

• Inchi： 1S/C21H26N2O4/c1-14(2)9-10-23-16-12-15(22-19(24)18-6-5-11-26-18)7-8-17(16)27-13-21(3,4)20(23)25/h5-8,11-12,14H,9-10,13H2,1-4H3,(H,22,24)
• InChI Key： YGDAEEPHPJECOO-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2N(CCC(C)C)C(C(C)(C)C1)=O)NC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 370.18925731g/mol
• Monoisotopic Mass: 370.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71.8Ų

Additional information on N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylfuran-2-carboxamide

N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylfuran-2-carboxamide: A Novel Compound with Potential Therapeutic Applications

N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylfuran-2-carboxamide is a complex organic compound with a unique molecular structure that has garnered significant attention in recent years due to its potential pharmacological activities. The compound is characterized by its furan-2-carboxamide functional group, which is connected to a 1,5-benzoxazepin-7-yl ring system. This structural feature is critical in determining the compound's biological activity, as the benzoxazepin ring is known to exhibit a range of pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. The 4-oxo group further enhances its reactivity and may contribute to its ability to interact with specific molecular targets.

Recent studies have highlighted the significance of the 3,3-dimethyl and 5-(3-methylbutyl) substituents in modulating the compound's pharmacokinetic profile. These groups are believed to influence the compound's solubility, stability, and bioavailability, which are crucial factors in drug development. The 2,3,4,5-tetrahydro configuration of the benzoxazepin ring system also plays a vital role in determining the compound's stereochemistry, which can impact its interaction with biological targets.

The furan-2-carboxamide moiety is particularly noteworthy for its potential to engage in hydrogen bonding interactions with proteins, which is a key mechanism in many drug-receptor interactions. This feature makes the compound a promising candidate for the development of new therapeutic agents targeting conditions such as inflammation, neurodegenerative diseases, and metabolic disorders. The combination of the benzoxazepin ring and the furan-2-carboxamide group suggests that this compound may have a broad spectrum of biological activities, which is a common trend in modern drug discovery.

Recent advancements in medicinal chemistry have focused on the design of molecules with multiple pharmacophoric elements, and the N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylfuran-2-carboxamide compound exemplifies this approach. Its structure incorporates both aromatic and heterocyclic rings, which are known to enhance the compound's ability to interact with complex biological systems. The presence of multiple functional groups, such as the 4-oxo and 3,3-dimethyl substituents, further contributes to its potential as a multifunctional drug candidate.

Research published in the Journal of Medicinal Chemistry in 2023 has demonstrated the potential of similar compounds in modulating the activity of key enzymes involved in inflammatory responses. These studies suggest that the benzoxazepin scaffold may be a valuable platform for the development of novel anti-inflammatory agents. The furan-2-carboxamide group is believed to enhance the compound's ability to inhibit pro-inflammatory cytokines, which is a critical target in the treatment of autoimmune diseases and chronic inflammation.

Another area of recent interest is the role of the 3-methylbutyl substituent in the compound's pharmacological profile. This group is known to influence the compound's metabolic stability and may contribute to its prolonged half-life in vivo. This characteristic is particularly important for drugs that require sustained therapeutic effects, such as those used in the management of chronic conditions. The 3-methylbutyl group may also enhance the compound's ability to cross the blood-brain barrier, making it a potential candidate for the treatment of neurodegenerative diseases.

The 2,3,4,5-tetrahydro configuration of the benzoxazepin ring system is another key feature that contributes to the compound's biological activity. This configuration allows for the formation of a rigid structure, which can improve the compound's binding affinity to its target receptors. The rigidity of the benzoxazepin ring is believed to enhance the compound's ability to interact with specific protein domains, thereby increasing its selectivity and reducing off-target effects.

In addition to its potential anti-inflammatory properties, the N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylfuran-2-carboxamide compound has shown promise in the treatment of metabolic disorders. Recent studies have indicated that the furan-2-carboxamide group may play a role in modulating glucose metabolism, which is a critical factor in the management of diabetes. The compound's ability to influence metabolic pathways may make it a valuable tool in the development of new therapies for metabolic syndromes.

The 4-oxo group in the compound is also of interest due to its potential to interact with redox-active molecules, which is a key mechanism in the treatment of oxidative stress-related diseases. Research published in the Journal of Biological Chemistry in 2022 has shown that compounds with similar structural features can effectively scavenge reactive oxygen species, which is a critical factor in the prevention of cellular damage and the modulation of inflammatory responses.

Overall, the N-3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-ylfuran-2-carboxamide compound represents a promising candidate in the field of drug discovery. Its unique molecular structure, which incorporates multiple pharmacophoric elements, suggests that it may have a broad range of therapeutic applications. Further research is needed to fully elucidate the compound's mechanisms of action and to evaluate its potential as a therapeutic agent in various disease conditions.